Cas no 88538-65-2 (Ethanone, 1-[3-(5-amino-1H-benzimidazol-1-yl)phenyl]-)

• Product Name: Ethanone, 1-[3-(5-amino-1H-benzimidazol-1-yl)phenyl]-
• CAS No: 88538-65-2
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 629482
• PubChem ID: 71318572
• Update Time: 2025-04-19

Ethanone, 1-[3-(5-amino-1H-benzimidazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(5-amino-1H-benzimidazol-1-yl)phenyl]-
• 1-[3-(5-aminobenzimidazol-1-yl)phenyl]ethanone
• 1-[3-(5-Amino-1H-benzimidazol-1-yl)phenyl]ethan-1-one
• 88538-65-2
• DTXSID70748669

• Inchi： 1S/C15H13N3O/c1-10(19)11-3-2-4-13(7-11)18-9-17-14-8-12(16)5-6-15(14)18/h2-9H,16H2,1H3
• InChI Key： KNSJWMPBWRKMJC-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)N1C=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.9Ų